Cas no 948595-04-8 (Pyrrolidine,2-[bis(3,5-dimethylphenyl)methyl]-, (2R)-)

• Product Name: Pyrrolidine,2-[bis(3,5-dimethylphenyl)methyl]-, (2R)-
• CAS No: 948595-04-8
• MF: C₂₁H₂₇N
• MW: 293.44578576088
• CID: 802544
• PubChem ID: 24885078
• Update Time: 2025-11-01

Pyrrolidine,2-[bis(3,5-dimethylphenyl)methyl]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,2-[bis(3,5-dimethylphenyl)methyl]-, (2R)-
• (2R)-2-[Bis(3,5-dimethylphenyl)methyl]pyrrolidine
• (R)-2-[Bis (3, 5-dimethylphenyl) methyl] pyrrolidine
• (2R)-2-[Bis(3,5-dimethylphenyl)methyl]pyrrolidine (ACI)
• (R)-2-[Bis (3,5-dimethylphenyl) methyl] pyrrolidine
• (R)-2-[Bis(3,5-dimethylphenyl)methyl]pyrrolidine
• AKOS025295956
• (R)-2-[BIS(3, 5-DIMETHYLPHENYL) METHYL] PYRROLIDINE
• SCHEMBL10326890
• CS-0106170
• DTXSID90584829
• 948595-04-8
• (R)-2-[Bis(3,5-dimethylphenyl)methyl]pyrrolidine, >=98.0% (HPLC)

• MDL： MFCD09750442
• Inchi： 1S/C21H27N/c1-14-8-15(2)11-18(10-14)21(20-6-5-7-22-20)19-12-16(3)9-17(4)13-19/h8-13,20-22H,5-7H2,1-4H3/t20-/m1/s1
• InChI Key： PHKHWUVAUXBNPC-HXUWFJFHSA-N
• SMILES： C([C@@H]1NCCC1)(C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 293.214349865g/mol
• Monoisotopic Mass: 293.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: 97-101 °C

Pyrrolidine,2-[bis(3,5-dimethylphenyl)methyl]-, (2R)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Pyrrolidine,2-[bis(3,5-dimethylphenyl)methyl]-, (2R)-

Comprehensive Overview of Pyrrolidine,2-[bis(3,5-dimethylphenyl)methyl]-, (2R)- (CAS No. 948595-04-8)

Pyrrolidine,2-[bis(3,5-dimethylphenyl)methyl]-, (2R)- (CAS No. 948595-04-8) is a chiral organic compound that has garnered significant attention in the fields of medicinal chemistry and asymmetric synthesis. This compound, characterized by its unique pyrrolidine core and bis(3,5-dimethylphenyl)methyl substituent, is widely utilized as a key intermediate or ligand in the development of pharmaceuticals and agrochemicals. Its (2R)- stereochemistry makes it particularly valuable for enantioselective reactions, a hot topic in modern synthetic chemistry.

In recent years, the demand for chiral compounds like Pyrrolidine,2-[bis(3,5-dimethylphenyl)methyl]-, (2R)- has surged due to their applications in drug discovery and development. Researchers are increasingly focusing on asymmetric catalysis and chiral auxiliaries, which align with the growing trend of green chemistry and sustainable synthesis. The compound's structural features, including the 3,5-dimethylphenyl groups, contribute to its steric and electronic properties, making it a versatile building block for high-value fine chemicals.

One of the most frequently searched questions in the context of CAS No. 948595-04-8 revolves around its synthetic routes and applications. The compound is often employed in the preparation of biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Its role in catalysis and ligand design is also a subject of intense research, as scientists seek to optimize reaction efficiency and selectivity.

From an industrial perspective, Pyrrolidine,2-[bis(3,5-dimethylphenyl)methyl]-, (2R)- is valued for its scalability and compatibility with continuous flow chemistry, a technique gaining traction in pharmaceutical manufacturing. The compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, addressing the need for rapid drug development in response to global health challenges.

Environmental and regulatory considerations are also driving interest in this compound. With the rise of REACH compliance and green solvent initiatives, researchers are exploring eco-friendly synthetic pathways for CAS No. 948595-04-8. Its potential as a biodegradable intermediate aligns with the broader shift toward sustainable chemical practices, a topic frequently discussed in academic and industrial forums.

In summary, Pyrrolidine,2-[bis(3,5-dimethylphenyl)methyl]-, (2R)- (CAS No. 948595-04-8) represents a critical component in modern synthetic chemistry, bridging the gap between chiral synthesis and pharmaceutical innovation. Its multifaceted applications and alignment with current scientific trends ensure its continued relevance in both research and industry.